Cas no 61454-70-4 (Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2,4,6-tribromo-)

Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2,4,6-tribromo- structure
61454-70-4 structure
Product Name:Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2,4,6-tribromo-
CAS No:61454-70-4
MF:C14H8Br6O3
MW:703.635519981384
CID:478709
PubChem ID:12303481
Update Time:2025-04-19

Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2,4,6-tribromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[oxybis(methyleneoxy)]bis[2,4,6-tribromo-
    • 1,3,5-tribromo-2-[(2,4,6-tribromophenoxy)methoxymethoxy]benzene
    • DTXSID50486678
    • 61454-70-4
    • Inchi: 1S/C14H8Br6O3/c15-7-1-9(17)13(10(18)2-7)22-5-21-6-23-14-11(19)3-8(16)4-12(14)20/h1-4H,5-6H2
    • InChI Key: WMMOFQCQULFIQJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCOCOC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 697.55714
  • Monoisotopic Mass: 697.55737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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